Cas no 61638-96-8 (2-Butenoic acid, 4-[[4-(dimethylamino)butyl]amino]-4-oxo-)

2-Butenoic acid, 4-[[4-(dimethylamino)butyl]amino]-4-oxo- structure
61638-96-8 structure
Product Name:2-Butenoic acid, 4-[[4-(dimethylamino)butyl]amino]-4-oxo-
CAS No:61638-96-8
MF:C10H18N2O3
MW:214.261522769928
CID:471816
PubChem ID:71393887
Update Time:2025-04-19

2-Butenoic acid, 4-[[4-(dimethylamino)butyl]amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 4-[[4-(dimethylamino)butyl]amino]-4-oxo-
    • 4-[4-(dimethylamino)butylamino]-4-oxobut-2-enoic acid
    • AKOS017452823
    • 4-{[4-(Dimethylamino)butyl]amino}-4-oxobut-2-enoic acid
    • 61638-96-8
    • DTXSID10815627
    • Inchi: 1S/C10H18N2O3/c1-12(2)8-4-3-7-11-9(13)5-6-10(14)15/h5-6H,3-4,7-8H2,1-2H3,(H,11,13)(H,14,15)
    • InChI Key: LVYJDEXEENMGBT-UHFFFAOYSA-N
    • SMILES: O=C(C=CC(=O)O)NCCCCN(C)C

Computed Properties

  • Exact Mass: 214.13184
  • Monoisotopic Mass: 214.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -2.2
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 69.64

2-Butenoic acid, 4-[[4-(dimethylamino)butyl]amino]-4-oxo- Related Literature

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